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Compound of Interest

Tert-butyl hexa-1,5-dien-3-
Compound Name:
ylcarbamate

Cat. No.: B573396

CAS Number: Not Found

A definitive CAS (Chemical Abstracts Service) number for tert-butyl hexa-1,5-dien-3-
ylcarbamate could not be identified from the available public resources. The PubChem
database entry for this compound (CID 45091895) does not currently list an associated CAS
number[1]. While CAS numbers exist for structurally related molecules, a specific identifier for
the requested chemical structure is not readily available.

This technical guide addresses the core requirements based on publicly accessible scientific
literature and chemical databases. Due to the limited specific data for tert-butyl hexa-1,5-dien-
3-ylcarbamate, information on analogous structures and general principles of carbamate and
diene chemistry is included to provide a relevant framework for researchers, scientists, and
drug development professionals.

Physicochemical Properties

Quantitative data for tert-butyl hexa-1,5-dien-3-ylcarbamate is not extensively reported. The
following table summarizes computed properties from available chemical databases.
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Property Value Source
Molecular Formula C11H1sNO2 PubChem[1]
Molecular Weight 197.27 g/mol PubChem[1]
XLogP3-AA 2.7 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 4 PubChem[1]

Synthesis and Experimental Protocols

Specific experimental protocols for the synthesis of tert-butyl hexa-1,5-dien-3-ylcarbamate
are not detailed in the reviewed literature. However, the synthesis of similar carbamate-
protected amines and dienes provides a basis for potential synthetic routes.

A common method for the synthesis of tert-butyl carbamates involves the reaction of an amine
with di-tert-butyl dicarbonate (Boc-anhydride) or 2-(tert-butoxycarbonyloxyimino)-2-
phenylacetonitrile (Boc-ON). For the target molecule, a plausible synthetic pathway would
involve the amination of a suitable hexa-1,5-dien-3-ol precursor followed by protection of the
resulting amine with a Boc group.

General Experimental Workflow for Boc Protection of Amines:
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Figure 1. A generalized workflow for the synthesis of a tert-butyl carbamate.

Potential Biological Sighaling and Applications

While no specific biological activity has been documented for tert-butyl hexa-1,5-dien-3-
ylcarbamate, the carbamate and diene moieties are present in numerous biologically active

molecules.
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The tert-butyl carbamate (Boc) group is a common protecting group in organic synthesis,
particularly in peptide synthesis and the development of small molecule therapeutics. Its
stability under various reaction conditions and its facile removal under acidic conditions make it
a valuable tool in multi-step synthetic campaigns.

Dienes are versatile functional groups that can participate in a variety of chemical
transformations, most notably Diels-Alder reactions. This cycloaddition reaction is a powerful
method for the construction of six-membered rings and has been widely employed in the
synthesis of natural products and pharmaceuticals.

Hypothetical Signaling Pathway Involvement:

The lipophilic nature of the molecule, suggested by the computed XLogP3-AA value, indicates
potential for membrane permeability. If the carbamate were to be hydrolyzed in vivo, it would
unmask the primary amine, which could then interact with various biological targets. A
hypothetical pathway illustrating this concept is presented below.
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Figure 2. A hypothetical bioactivation pathway.

In conclusion, while specific technical data for tert-butyl hexa-1,5-dien-3-ylcarbamate is
scarce, its structural motifs suggest potential utility in organic synthesis and possible, though
currently unexplored, biological activity. Further research would be necessary to elucidate its
specific properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Dossier: Tert-butyl hexa-1,5-dien-3-
ylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573396#tert-butyl-hexa-1-5-dien-3-ylcarbamate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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